Cas no 138869-52-0 (Cyclohexanone, 4-[4-(1,1-dimethylethyl)phenyl]-)
138869-52-0 structure
Product Name:Cyclohexanone, 4-[4-(1,1-dimethylethyl)phenyl]-
CAS No:138869-52-0
MF:C16H22O
MW:230.345284938812
CID:1266208
Update Time:2024-08-04
Cyclohexanone, 4-[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanone, 4-[4-(1,1-dimethylethyl)phenyl]-
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- Inchi: 1S/C16H22O/c1-16(2,3)14-8-4-12(5-9-14)13-6-10-15(17)11-7-13/h4-5,8-9,13H,6-7,10-11H2,1-3H3
- InChI Key: QSOGWRBZXSNTSQ-UHFFFAOYSA-N
- SMILES: C1(=O)CCC(C2=CC=C(C(C)(C)C)C=C2)CC1
Computed Properties
- Exact Mass: 230.16716
Experimental Properties
- Density: 0.985±0.06 g/cm3(Predicted)
- Boiling Point: 346.5±31.0 °C(Predicted)
- PSA: 17.07
Cyclohexanone, 4-[4-(1,1-dimethylethyl)phenyl]- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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